Cas no 37981-14-9 (3-Cyclohexene-1-carboxylicacid, butyl ester)

• Product Name: 3-Cyclohexene-1-carboxylicacid, butyl ester
• CAS No: 37981-14-9
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• MDL: MFCD23715432
• CID: 314196
• PubChem ID: 3015950
• Update Time: 2025-04-19

3-Cyclohexene-1-carboxylicacid, butyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexene-1-carboxylicacid, butyl ester
• butyl cyclohex-3-ene-1-carboxylate
• AI3-33541
• AS-78289
• 37981-14-9
• SCHEMBL108178
• 3-Cyclohexene-1-carboxylic acid, butyl ester
• D93455
• NS00056937
• EINECS 253-737-7
• DTXSID70958968
• QEMXXENZTVUGPT-UHFFFAOYSA-N

• MDL： MFCD23715432
• Inchi： 1S/C11H18O2/c1-2-3-9-13-11(12)10-7-5-4-6-8-10/h4-5,10H,2-3,6-9H2,1H3
• InChI Key： QEMXXENZTVUGPT-UHFFFAOYSA-N
• SMILES： O(CCCC)C(C1CC=CCC1)=O

Computed Properties

• Exact Mass: 182.13074
• Monoisotopic Mass: 182.13068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2.8

Experimental Properties

• Density: 0.975
• Boiling Point: 237.1°Cat760mmHg
• Flash Point: 88.4°C
• Refractive Index: 1.469
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters